1-[(5-chloro-2-thienyl)carbonyl]azocane

• IUPAC Name: azocan-1-yl-(5-chlorothiophen-2-yl)methanone
• InChI: InChI=1S/C12H16ClNOS/c13-11-7-6-10(16-11)12(15)14-8-4-2-1-3-5-9-14/h6-7H,1-5,8-9H2
• InChI Key: RONJWZOMQILXCJ-UHFFFAOYSA-N
• Canonical SMILES: C1CCCN(CCC1)C(=O)C2=CC=C(S2)Cl
• Molecular Formula: C12H16ClNOS
• Molecular Weight: 257.78 g/mol

Description

1-[(5-Chloro-2-thienyl)carbonyl]azocane is an azocane derivative featuring a thiophene ring substituted with a chlorine atom at the 5-position, connected via a carbonyl group to the azocane (eight-membered saturated nitrogen heterocycle) moiety. For instance, azocane-containing derivatives, such as 1-(4-(azocan-1-yl)but-2-yn-1-yl)-3,7-dimethylpurine-2,6-dione (compound 65), demonstrate significant acetylcholinesterase (AChE) inhibition (IC₅₀ = 0.089 μM), highlighting the pharmacological relevance of the azocane scaffold . The 5-chloro-2-thienyl group is observed in compounds like Tioclomarol (an anticoagulant) and 1-(5-chloro-2-thienyl)ethan-1-one (CAS 1193-79-9), suggesting its role in modulating electronic and steric properties for biological activity .

Comparison with Similar Compounds

1-(4-Chlorobenzyl)azocane

• Structure : Azocane linked to a 4-chlorobenzyl group.
• Molecular Formula: C₁₄H₂₀ClN (Monoisotopic mass: 237.128 g/mol) .
• This structural variation may influence solubility and receptor binding profiles.

Tioclomarol

• Structure : Combines a 5-chloro-2-thienyl group with a 4-hydroxycoumarin core.
• Therapeutic Role : Anticoagulant (inhibits vitamin K epoxide reductase) .
• Key Differences : The coumarin scaffold and additional chlorophenyl group distinguish it from the target compound, underscoring the thienyl group’s versatility in diverse pharmacological contexts.

Compound 65 (1-(4-(azocan-1-yl)but-2-yn-1-yl)-3,7-dimethylpurine-2,6-dione)

• Structure : Azocane connected via an alkynylmethylamine chain to a xanthine core.
• Activity : Potent AChE inhibitor (IC₅₀ = 0.089 μM), outperforming galantamine .
• Key Differences : The absence of a thienyl-carbonyl moiety suggests that the azocane’s positioning and linker chemistry critically modulate enzyme inhibition.

Electronic and Steric Effects

• This could influence interactions with enzymatic targets, analogous to how the 5-chloro-2-thienyl group in Tioclomarol contributes to anticoagulant activity .
• Azocane Bulk : In compound 65, the azocane’s bulkiness improves AChE inhibition by optimizing steric interactions with the enzyme’s active site . The target compound’s azocane may similarly enhance binding affinity, depending on the target system.